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Compound of Interest

Compound Name: 3,5-Dimethylbenzonitrile

Cat. No.: B1329614

CAS Number: 22445-42-7

This technical guide provides an in-depth overview of 3,5-Dimethylbenzonitrile, a significant
chemical intermediate. The information is tailored for researchers, scientists, and professionals
in the field of drug development and chemical synthesis. This document outlines its chemical
and physical properties, safety and handling guidelines, detailed experimental protocols for its
synthesis and analysis, and a visualization of the synthetic workflow.

Chemical and Physical Properties

3,5-Dimethylbenzonitrile, also known as 3,5-dicyanotoluene, is a white to light yellow solid
organic compound.[1] Its core structure consists of a benzene ring substituted with two methyl
groups at positions 3 and 5, and a nitrile group. This substitution pattern imparts specific
chemical reactivity and physical characteristics to the molecule.

Table 1: Physical and Chemical Properties of 3,5-Dimethylbenzonitrile
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Property Value Reference
CAS Number 22445-42-7 [2]
Molecular Formula CoHsN [1][2]
Molecular Weight 131.17 g/mol [11[2]
Appearance White to light yellow solid [1]

Melting Point 42-43 °C

Boiling Point 243.1 £ 9.0 °C (Predicted)

Density 0.99 £ 0.1 g/cm? (Predicted)

Purity (GC) 99.55% [1]

Safety and Handling

3,5-Dimethylbenzonitrile is classified as harmful and an irritant. Appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn

when handling this compound. Work should be conducted in a well-ventilated area or a fume

hood.

Table 2: GHS Hazard Information for 3,5-Dimethylbenzonitrile

Hazard Statement Code Description
Harmful if swallowed H302 Harmful if ingested.
o Results in skin irritation upon
Causes skin irritation H315
contact.[2][3]
) o Leads to serious irritation of
Causes serious eye irritation H319
the eyes.[2][3]
) o May lead to irritation of the
May cause respiratory irritation ~ H335

respiratory tract.[2][3]

GHS Pictogram:
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Experimental Protocols

A common and effective method for the synthesis of 3,5-Dimethylbenzonitrile is the
Sandmeyer reaction, which involves the conversion of an aryl amine to a nitrile via a diazonium
salt intermediate.[4][5][6] The starting material for this synthesis is 3,5-dimethylaniline.

Synthesis of 3,5-Dimethylbenzonitrile via Sandmeyer
Reaction

This protocol is adapted from general Sandmeyer reaction procedures.

Materials:

3,5-Dimethylaniline

e Hydrochloric acid (HCI)

e Sodium nitrite (NaNO2)

o Copper(l) cyanide (CuCN)

e Sodium cyanide (NaCN)

e Dichloromethane (CH2Cl2)

e Sodium bicarbonate (NaHCO3)
e Anhydrous magnesium sulfate (MgSQOa)
e Ice

Procedure:

» Diazotization:

o In a flask, dissolve 3,5-dimethylaniline in a solution of concentrated hydrochloric acid and
water.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1329614?utm_src=pdf-body
https://en.wikipedia.org/wiki/Sandmeyer_reaction
https://www.benchchem.com/pdf/The_Synthesis_and_Characterization_of_Benzonitrile_Derivatives_An_In_depth_Technical_Guide.pdf
http://www.lscollege.ac.in/sites/default/files/e-content/Sandmeyer_reaction_0.pdf
https://www.benchchem.com/product/b1329614?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Cool the mixture to 0-5 °C in an ice bath.

o Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, maintaining the
temperature below 5 °C.

o Stir the resulting diazonium salt solution for an additional 15-20 minutes at 0-5 °C.

e Cyanation (Sandmeyer Reaction):
o In a separate flask, prepare a solution of copper(l) cyanide and sodium cyanide in water.
o Cool this solution in an ice bath.

o Slowly add the cold diazonium salt solution to the copper(l) cyanide solution with vigorous
stirring.

o Allow the reaction mixture to warm to room temperature and then heat gently (e.g., to 50-
60 °C) for about an hour, or until the evolution of nitrogen gas ceases.

e Work-up and Isolation:
o Cool the reaction mixture to room temperature.
o Extract the product with dichloromethane.

o Combine the organic extracts and wash them with water, followed by a saturated sodium
bicarbonate solution, and finally with brine.

o Dry the organic layer over anhydrous magnesium sulfate.

o Filter off the drying agent and remove the solvent under reduced pressure to obtain the
crude 3,5-Dimethylbenzonitrile.

Purification by Recrystallization

The crude product can be purified by recrystallization to obtain a higher purity solid.

Materials:
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Crude 3,5-Dimethylbenzonitrile

A suitable solvent or solvent pair (e.g., ethanol/water or hexanes)

Procedure:

Dissolve the crude solid in a minimal amount of the hot solvent.
If insoluble impurities are present, perform a hot filtration.

Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to
induce crystallization.

Collect the purified crystals by vacuum filtration.
Wash the crystals with a small amount of the cold solvent.

Dry the crystals under vacuum.

Analytical Characterization

The identity and purity of the synthesized 3,5-Dimethylbenzonitrile can be confirmed using

various analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS): To assess the purity of the compound
and confirm its molecular weight.[1] The mass spectrum will show a molecular ion peak
corresponding to the molecular weight of 3,5-Dimethylbenzonitrile (131.17 g/mol ).[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy can be
used to confirm the structure of the molecule by analyzing the chemical shifts and coupling
patterns of the protons and carbons.

Fourier-Transform Infrared (FTIR) Spectroscopy: The presence of the characteristic nitrile
(C=N) stretching vibration (typically around 2220-2240 cm~1) can be confirmed.[7]

Synthetic and Analytical Workflow
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The following diagram illustrates the logical workflow from the starting material to the final,
purified, and characterized product.

Click to download full resolution via product page

Caption: Synthetic and analytical workflow for 3,5-Dimethylbenzonitrile.

Applications in Research and Development

Benzonitrile derivatives are versatile building blocks in organic synthesis and medicinal
chemistry. The nitrile group can be readily converted into other functional groups such as
amines, amides, and carboxylic acids, making it a valuable synthon for the construction of more
complex molecules. While specific biological activities for 3,5-Dimethylbenzonitrile are not
extensively documented in publicly available literature, the benzonitrile scaffold is present in
numerous pharmacologically active compounds, suggesting its potential as a key intermediate
in the development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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